N-ethyl-1-methylpiperidin-4-amine dihydrochloride

• IUPAC Name: N-ethyl-1-methylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-3-9-8-4-6-10(2)7-5-8;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key: YUMFTHYRFZUKJE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCN(CC1)C.Cl.Cl
• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• CAS No.: 1864073-65-3

Description

Synthesis Analysis

The synthesis of “N-ethyl-1-methylpiperidin-4-amine dihydrochloride” generally involves the alkylation of piperidine with ethyl iodide or ethyl bromide, followed by reductive amination with methylamine. The resulting product is then salted out with hydrochloric acid to form the dihydrochloride salt.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H20Cl2N2. The InChI code is 1S/C8H18N2.2ClH/c1-3-9-8-4-6-10(2)7-5-8;;/h8-9H,3-7H2,1-2H3;2*1H.

Physical and Chemical Properties Analysis

“this compound” is a hygroscopic, white crystalline powder with a melting point of approximately 163 °C. It is soluble in water and ethanol, but insoluble in most organic solvents. The pH of a 10% solution of this compound in water is approximately 5.6.

Scientific Research Applications

Conformational Analysis of Amines

A study by Alkorta and Elguero (2004) used GIAO/B3LYP/6–311++G** level calculations to determine the absolute shieldings of 1H, 13C, and 15N in various amines, including piperidine and 1‐methylpiperidine. This research is relevant for understanding the conformation of compounds like N-ethyl-1-methylpiperidin-4-amine dihydrochloride, as it establishes correlations between experimental chemical shifts and conformational structures in amines (Alkorta & Elguero, 2004).

Synthesis and Functionalization of Amines

A study by Reilly, Anthony, and Gallagher (2003) describes the enantiospecific synthesis of 3S,4R-3-amino-4-ethylpiperidine, starting from readily available precursors. This synthesis method could potentially be adapted for synthesizing this compound (Reilly, Anthony, & Gallagher, 2003).

Electrochemical Oxidation in Ionic Liquid Media

Ghilane et al. (2010) explored the electrochemical oxidation of primary amines in ionic liquid media. This research is significant for understanding the electrochemical behavior of compounds like this compound in various media (Ghilane, Martin, Randriamahazaka, & Lacroix, 2010).

Nucleophilic Reactivities of Alkylamines

Ammer et al. (2010) investigated the nucleophilic reactivities of tertiary amines, including N-methylpiperidine, providing insights into the chemical behavior of similar compounds such as this compound (Ammer, Baidya, Kobayashi, & Mayr, 2010).

Reactivity in Polymerization Processes

Chen and Chen (2015) studied the reactivity of amine/E(C6F5)3 Lewis pairs in polymerization processes. The findings of this research can be applied to understand the reactivity and potential use of this compound in similar polymerization contexts (Chen & Chen, 2015).

Safety and Hazards

The safety information for “N-ethyl-1-methylpiperidin-4-amine dihydrochloride” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding contact with skin and eyes, and avoiding inhalation.